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Compound of Interest

Compound Name:

(2-Bromo-6-

fluorophenyl)hydrazine

hydrochloride

Cat. No.: B151079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for (2-Bromo-6-
fluorophenyl)hydrazine hydrochloride (CAS No. 1049729-31-8), a compound utilized in

organic synthesis, particularly for pharmaceuticals, dyes, and pesticides.[1] The following

sections summarize its known properties, hazards, and handling procedures to ensure safe

laboratory practices.

Chemical and Physical Properties
(2-Bromo-6-fluorophenyl)hydrazine hydrochloride is a solid at room temperature.[2] While

comprehensive physical data is limited in publicly available safety data sheets, the following

information has been compiled.
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Property Value Source

CAS Number 1049729-31-8
Aaron Chemicals, Key

Organics

Molecular Formula C₆H₇BrClFN₂
Aaron Chemicals, Synthonix,

Inc.

Molecular Weight 241.49 g/mol
Aaron Chemicals, Sunway

Pharm Ltd

Melting Point 176-179 °C Biosynth

Appearance Not specified -

Purity >97% Biosynth

Toxicological Information
Detailed quantitative toxicological studies for (2-Bromo-6-fluorophenyl)hydrazine
hydrochloride are not available in the reviewed safety data sheets. The primary hazards are

related to irritation and potential harm upon direct contact or inhalation.[1]

Hazard Category Description Precautionary Statements

Acute Oral Toxicity May be harmful if swallowed.

Wash mouth with water if

ingested. Seek medical

attention.

Acute Dermal Toxicity
May be harmful in contact with

skin.

Wash off with soap and plenty

of water.

Acute Inhalation Toxicity May be harmful if inhaled. Move person into fresh air.

Skin Corrosion/Irritation Causes skin irritation. Wear protective gloves.

Eye Damage/Irritation Causes serious eye irritation. Wear eye protection.

Hazard Identification and Classification
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The compound is classified as hazardous. The following table summarizes the hazard

statements and pictograms as found in supplier safety data sheets.

GHS Classification Hazard Statements Pictogram Signal Word

Skin Irritant (Category

2)

H315: Causes skin

irritation
Warning

Eye Irritant (Category

2A)

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation
Warning

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning

Experimental Protocols
Detailed experimental protocols for the determination of the toxicological and physical

properties of (2-Bromo-6-fluorophenyl)hydrazine hydrochloride are not provided in the

publicly available Safety Data Sheets. The information presented is based on standardized

GHS classification guidelines.

Safety and Handling
Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.
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Aspect Recommendation

Ventilation
Use only in a well-ventilated area, preferably a

chemical fume hood.

Personal Protective Equipment
Wear protective gloves, clothing, and eye/face

protection.

Hygiene Wash hands thoroughly after handling.

Storage

Store in a cool, dry, well-ventilated place. Keep

container tightly closed.[2] Recommended

storage is under an inert gas.[1]

First Aid Measures
The following are the recommended first aid procedures in case of exposure.

Exposure Route First Aid Measures

Inhalation
Move the victim to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact
Take off contaminated clothing immediately.

Wash off with soap and plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Fire Fighting and Accidental Release Measures
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Measure Protocol

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Accidental Release

Ensure adequate ventilation. Avoid dust

formation. Sweep up and shovel into a suitable

container for disposal.

Logical Flow of Safety Information
The following diagram illustrates the logical relationship between the identification of the

chemical and the subsequent safety procedures.

Identification
Hazard Identification

Safe Handling & PPE

Emergency Procedures

(2-Bromo-6-fluorophenyl)hydrazine hydrochloride
CAS: 1049729-31-8

Harmful if swallowed
Causes skin irritation

Causes serious eye irritation
May cause respiratory irritation

Use in well-ventilated area
Wear gloves, goggles, lab coat

First Aid:
Inhalation -> Fresh Air

Skin -> Wash with water
Eyes -> Rinse with water

Ingestion -> Seek medical advice

Fire Fighting:
Use dry chemical, CO2, or foam

Accidental Release:
Ventilate, contain, and collect

Click to download full resolution via product page

Caption: Logical workflow from chemical identification to safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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